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Compound of Interest

Compound Name: 4-(Trifluoromethyl)phthalic acid

Cat. No.: B1297660

An In-depth Technical Guide to 4-
(Trifluoromethyl)phthalic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Trifluoromethyl)phthalic acid,
a key building block in modern medicinal chemistry and materials science. This document
outlines its molecular structure, chemical formula, physicochemical properties, synthesis, and
applications, with a focus on its role in drug development.

Core Molecular and Physicochemical Properties

4-(Trifluoromethyl)phthalic acid, with the CAS number 835-58-5, is a substituted aromatic
dicarboxylic acid. The presence of the trifluoromethyl (-CF3) group significantly influences its
chemical and physical properties, making it a valuable synthon for introducing this moiety into
larger, more complex molecules.

Molecular Structure and Formula

The molecular formula for 4-(Trifluoromethyl)phthalic acid is CoHsF30a4.[1][2][3][4] Its
structure consists of a benzene ring substituted with two adjacent carboxylic acid groups
(phthalic acid) and a trifluoromethyl group at the 4-position.

Molecular Identifiers:
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IUPAC Name: 4-(Trifluoromethyl)benzene-1,2-dicarboxylic acid

CAS Number: 835-58-5[1][5]

Molecular Weight: 234.13 g/mol [1][2]

INChl: 1S/COH5F304/c10-9(11,12)4-1-2-5(7(13)14)6(3-4)8(15)16/h1-3H,(H,13,14)(H,15,16)

SMILES: O=C(O)clccc(cclC(=0)O)C(F)(F)F[5]
Below is a diagram illustrating the molecular structure of 4-(Trifluoromethyl)phthalic acid.

Caption: Molecular structure of 4-(Trifluoromethyl)phthalic acid.

Physicochemical Data

The following table summarizes the key quantitative physicochemical properties of 4-
(Trifluoromethyl)phthalic acid.

Property Value Source
Molecular Formula CoHsF304 [1112]131[4]
Molecular Weight 234.13 g/mol [1112]
Appearance White solid [2][3]
Melting Point 151 °C [5][6]
Boiling Point 350.9 £ 42.0 °C at 760 mmHg

Synthesis and Experimental Protocols

A common method for the synthesis of 4-(Trifluoromethyl)phthalic acid involves the
hydrolysis of a nitrile precursor.

Synthesis from Methyl 2-cyano-4-trifluoromethyl-
benzoate

This protocol outlines the laboratory-scale synthesis of 4-(Trifluoromethyl)phthalic acid.
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Experimental Protocol:

A mixture of methyl 2-cyano-4-trifluoromethyl-benzoate (102.3 g), sodium hydroxide pellets
(108 g), water (900 mL), and methanol (1900 mL) is heated to reflux for 12 hours.[5]

e The resulting solution is decolorized with activated charcoal (0.6 g).[5]

o Atfter filtration, concentrated hydrochloric acid (d = 1.19, 100 mL) is added to the filtrate.[5]
e The mixture is then extracted with diethyl ether (2.25 L).[5]

e The combined organic layers are dried over anhydrous magnesium sulfate (40 g).[5]

» Following filtration and concentration of the filtrate, 4-(Trifluoromethyl)phthalic acid is
obtained as a solid (99.1 g) with a melting point of 178 °C.[5]

The workflow for this synthesis is depicted in the following diagram.

Click to download full resolution via product page

Caption: Synthesis workflow for 4-(Trifluoromethyl)phthalic acid.

Applications in Drug Development

The trifluoromethyl group is a critical pharmacophore in modern drug design due to its unique
properties. It can enhance a molecule's metabolic stability, lipophilicity, and binding affinity to
biological targets.[7][8][9]

4-(Trifluoromethyl)phthalic acid serves as a versatile building block for introducing the
trifluoromethyl group into a wide range of pharmaceutical compounds.[7] Its dicarboxylic acid
functionality allows for diverse chemical transformations, enabling the synthesis of complex
drug candidates. The electron-withdrawing nature of the -CF3 group can modulate the
electronic properties of the parent molecule, which is a key strategy for optimizing drug efficacy
and safety.[7]
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Safety and Handling

While a specific, detailed toxicological profile for 4-(Trifluoromethyl)phthalic acid is not
readily available, it is recommended to handle it with the standard precautions for laboratory
chemicals. Based on safety data for related phthalic acid derivatives, the compound may cause
skin and eye irritation.[10][11][12] Inhalation of dust should be avoided.[10]

General Handling Precautions:

Use in a well-ventilated area or under a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

Avoid generating dust.

Store in a cool, dry place away from incompatible materials.

For detailed safety information, it is advisable to consult the specific Safety Data Sheet (SDS)
provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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